![molecular formula C16H20N2O B7554649 2-[(3-Aminophenyl)methyl-benzylamino]ethanol](/img/structure/B7554649.png)
2-[(3-Aminophenyl)methyl-benzylamino]ethanol
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Overview
Description
2-[(3-Aminophenyl)methyl-benzylamino]ethanol, also known as AMBE, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. AMBE is a derivative of benzylamine and has a unique chemical structure that makes it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 2-[(3-Aminophenyl)methyl-benzylamino]ethanol is not fully understood, but it is believed to work by modulating various signaling pathways in cells. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the immune response. It also appears to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in energy metabolism and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis (cell death) in these cells. This compound also appears to have anti-microbial properties and may be useful in the treatment of bacterial and fungal infections. In addition, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[(3-Aminophenyl)methyl-benzylamino]ethanol for lab experiments is its relatively low toxicity. It has been shown to be well-tolerated in animal studies, even at high doses. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in certain experiments. Additionally, further studies are needed to determine the optimal dose and administration route for this compound in various applications.
Future Directions
There are many potential future directions for research on 2-[(3-Aminophenyl)methyl-benzylamino]ethanol. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to determine the optimal dose and administration route for this compound in these applications. Additionally, the mechanism of action of this compound needs to be further elucidated to better understand its therapeutic potential. Finally, more research is needed to determine the safety and efficacy of this compound in human clinical trials.
In conclusion, this compound is a promising chemical compound that has gained attention in scientific research due to its potential therapeutic properties. Its unique chemical structure and wide range of biological effects make it a promising candidate for drug development. Further studies are needed to fully understand its mechanism of action and therapeutic potential.
Synthesis Methods
The synthesis of 2-[(3-Aminophenyl)methyl-benzylamino]ethanol involves the reaction of benzylamine with 3-aminobenzyl alcohol in the presence of a catalyst. This reaction results in the formation of this compound as a white crystalline solid. The purity and yield of this compound can be improved by using different solvents and reaction conditions.
Scientific Research Applications
2-[(3-Aminophenyl)methyl-benzylamino]ethanol has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial activities. This compound has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-[(3-aminophenyl)methyl-benzylamino]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O/c17-16-8-4-7-15(11-16)13-18(9-10-19)12-14-5-2-1-3-6-14/h1-8,11,19H,9-10,12-13,17H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUUIDUPJKMDUIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CCO)CC2=CC(=CC=C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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